Thiamin pyrophosphate Thiamin pyrophosphate Cocarboxylase, also known as berolase, belongs to the class of organic compounds known as thiamine phosphates. These are thiamine derivatives in which the hydroxyl group of the ethanol moiety is substituted by a phosphate group. Within the cell, cocarboxylase is primarily located in the mitochondria and cytoplasm. Cocarboxylase exists in all eukaryotes, ranging from yeast to humans.
Thiamine(1+) diphosphate(1-) is a thiamine phosphate. It has a role as a Saccharomyces cerevisiae metabolite and a human metabolite. It is a conjugate base of a thiamine(1+) diphosphate.
The coenzyme form of Vitamin B1 present in many animal tissues. It is a required intermediate in the pyruvate dehydrogenase complex and the ketoglutarate dehydrogenase complex.
Brand Name: Vulcanchem
CAS No.: 136-09-4
VCID: VC20989364
InChI: InChI=1S/C12H18N4O7P2S/c1-8-11(3-4-22-25(20,21)23-24(17,18)19)26-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7H,3-4,6H2,1-2H3,(H4-,13,14,15,17,18,19,20,21)
SMILES: CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)OP(=O)(O)[O-]
Molecular Formula: C12H18N4O7P2S
Molecular Weight: 424.31 g/mol

Thiamin pyrophosphate

CAS No.: 136-09-4

Cat. No.: VC20989364

Molecular Formula: C12H18N4O7P2S

Molecular Weight: 424.31 g/mol

* For research use only. Not for human or veterinary use.

Thiamin pyrophosphate - 136-09-4

Specification

Description Cocarboxylase, also known as berolase, belongs to the class of organic compounds known as thiamine phosphates. These are thiamine derivatives in which the hydroxyl group of the ethanol moiety is substituted by a phosphate group. Within the cell, cocarboxylase is primarily located in the mitochondria and cytoplasm. Cocarboxylase exists in all eukaryotes, ranging from yeast to humans.
Thiamine(1+) diphosphate(1-) is a thiamine phosphate. It has a role as a Saccharomyces cerevisiae metabolite and a human metabolite. It is a conjugate base of a thiamine(1+) diphosphate.
The coenzyme form of Vitamin B1 present in many animal tissues. It is a required intermediate in the pyruvate dehydrogenase complex and the ketoglutarate dehydrogenase complex.
CAS No. 136-09-4
Molecular Formula C12H18N4O7P2S
Molecular Weight 424.31 g/mol
IUPAC Name 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl phosphono phosphate
Standard InChI InChI=1S/C12H18N4O7P2S/c1-8-11(3-4-22-25(20,21)23-24(17,18)19)26-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7H,3-4,6H2,1-2H3,(H4-,13,14,15,17,18,19,20,21)
Standard InChI Key AYEKOFBPNLCAJY-UHFFFAOYSA-N
SMILES CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)OP(=O)(O)[O-]
Canonical SMILES CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)([O-])OP(=O)(O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator